Cas no 1804911-03-2 (2-fluoro-6-methylpyridine-4-carbonitrile)

• Product Name: 2-fluoro-6-methylpyridine-4-carbonitrile
• CAS No: 1804911-03-2
• MDL: MFCD28368596
• CID: 4618488
• PubChem ID: 124251007
• Update Time: 2025-05-20

2-fluoro-6-methylpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-methylpyridine-4-carbonitrile

• MDL： MFCD28368596

Additional information on 2-fluoro-6-methylpyridine-4-carbonitrile

Research Brief on 2-Fluoro-6-methylpyridine-4-carbonitrile (CAS: 1804911-03-2) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Fluoro-6-methylpyridine-4-carbonitrile (CAS: 1804911-03-2) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and central nervous system (CNS) disorders. Recent studies have highlighted its potential in the development of novel therapeutics, making it a focal point for researchers in the chemical biology and pharmaceutical sectors.

The structural features of 2-fluoro-6-methylpyridine-4-carbonitrile, including the fluorine atom at the 2-position and the nitrile group at the 4-position, contribute to its unique reactivity and binding properties. These characteristics enable its incorporation into more complex scaffolds, enhancing the pharmacological profiles of resulting compounds. For instance, recent research has demonstrated its utility in the synthesis of selective kinase inhibitors, where the fluorine atom plays a critical role in improving binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-fluoro-6-methylpyridine-4-carbonitrile as a building block for the development of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-generation tyrosine kinase inhibitors. The findings suggest that 2-fluoro-6-methylpyridine-4-carbonitrile-based compounds could offer a promising avenue for overcoming drug resistance in cancer therapy.

Another area of interest is the application of this compound in CNS drug discovery. A recent preprint on bioRxiv detailed its use in the synthesis of GABA_A receptor modulators. The study highlighted that the fluorine substitution at the 2-position significantly enhanced the blood-brain barrier permeability of the resulting molecules, making them suitable candidates for treating anxiety and epilepsy. These results underscore the compound's potential in addressing unmet medical needs in neurology.

From a synthetic chemistry perspective, 2-fluoro-6-methylpyridine-4-carbonitrile has also been employed in palladium-catalyzed cross-coupling reactions, as reported in a 2022 article in Organic Letters. The study demonstrated its efficacy in Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the rapid assembly of diverse heterocyclic frameworks. This versatility further solidifies its status as a valuable tool in medicinal chemistry.

In conclusion, 2-fluoro-6-methylpyridine-4-carbonitrile (CAS: 1804911-03-2) represents a highly versatile and pharmacologically relevant building block in modern drug discovery. Its applications span from oncology to neurology, and its synthetic adaptability makes it a cornerstone for the development of next-generation therapeutics. Ongoing research is expected to uncover additional roles for this compound, further expanding its impact on the pharmaceutical industry.